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Compound of Interest

Compound Name: Azepan-3-ol hydrochloride
CAS No.: 1951441-20-5
Cat. No.: B2443115

Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering "3-hydroxyazepane HCI"

In the landscape of chemical nomenclature, precision is paramount. The query for "3-
hydroxyazepane HCI" presents a point of ambiguity, as this specific name does not correspond
to a commonly indexed or commercially available chemical entity in major databases. This
guide, therefore, addresses the most probable interpretations of this query, focusing on two
structurally related and commercially significant compounds: Hydroxyzine Hydrochloride and,
to a lesser extent, 3-hydroxyazetidine hydrochloride. It is plausible that "3-hydroxyazepane
HCI" was a transcriptional error for one of these molecules. This document will provide a
comprehensive technical overview of Hydroxyzine Hydrochloride, a widely used
pharmaceutical agent, due to the high frequency of its appearance in search results related to
the initial query.
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Section 1: Hydroxyzine Hydrochloride - A Detailed
Exposition

Hydroxyzine Hydrochloride is a first-generation histamine H1-receptor antagonist belonging to
the piperazine class of compounds. It exhibits sedative, anxiolytic, and antiemetic properties,
making it a versatile therapeutic agent.

Chemical Structure and Molecular Weight

The chemical structure of Hydroxyzine Hydrochloride is characterized by a central piperazine
ring, substituted with a (4-chlorophenyl)(phenyl)methyl group on one nitrogen and a 2-(2-
hydroxyethoxy)ethyl group on the other. The hydrochloride salt form enhances its stability and
solubility.

Chemical Name: (RS)-2-[2-[4-[(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethoxy]ethanol
dihydrochloride[1] Molecular Formula: C21H29CIzN202[1][2] Molecular Weight: 447.83 g/mol [1]
[2]3]

Below is a two-dimensional representation of the chemical structure of Hydroxyzine
Hydrochloride.

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Hydroxyzine Hydrochloride. [4]

Analytical Methodologies

The quantification and quality control of Hydroxyzine Hydrochloride in pharmaceutical
formulations are crucial. Various analytical techniques have been developed and validated for
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this purpose.

High-Performance Liquid Chromatography (HPLC): A simple isocratic HPLC method with UV
detection at 232 nm has been established for the quantification of hydroxyzine dihydrochloride
in syrup. [5]The separation is achieved on a C18 column with a mobile phase of potassium
dihydrogen phosphate buffer and acetonitrile (1:1, v/v). [5] Spectrophotometry:
Spectrophotometric methods based on charge-transfer complexation reactions have been
developed. These methods utilize iodine or picric acid as acceptors, with the resulting colored
products measured at 380 nm and 400 nm, respectively. [6][7] Titrimetry: Non-aqueous
titrimetric methods provide a cost-effective and accurate means of determining Hydroxyzine
Hydrochloride in bulk drug and formulations. [8]The drug is titrated with perchloric acid in
glacial acetic acid, using crystal violet as an indicator. [8]

Section 2: 3-hydroxyazetidine hydrochloride - A
Brief Overview

While less likely to be the intended compound of the original query, 3-hydroxyazetidine
hydrochloride is a relevant chemical intermediate.

Chemical Structure and Synthesis

3-hydroxyazetidine hydrochloride is a four-membered heterocyclic compound. A patented
synthetic method describes its preparation from tert-butylamine and epichlorohydrin through a
sequence of cyclization, acetylation, and deacetylation reactions. [9]The final step involves
heating the intermediate with a hydrochloric acid solution, followed by recrystallization to obtain
the hydrochloride salt. [9]

Conclusion

This technical guide has addressed the ambiguity of the term "3-hydroxyazepane HCI" by
providing a detailed analysis of the most probable candidate, Hydroxyzine Hydrochloride. The
guide has covered its chemical structure, molecular weight, physicochemical properties,
synthesis, and analytical methodologies, offering valuable insights for researchers, scientists,
and professionals in drug development. A brief overview of 3-hydroxyazetidine hydrochloride
has also been included as a potential, though less likely, interpretation of the original query.
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The provided information, grounded in authoritative sources, serves as a comprehensive
resource for understanding these important chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://patents.google.com/patent/CN102976993A/en
https://patents.google.com/patent/CN102976993A/en
https://www.benchchem.com/product/b2443115/docs#navigating-chemical-ambiguity-a-technical-guide-to-hydroxyzine-hydrochloride-and-related-compounds
https://www.benchchem.com/product/b2443115/docs#navigating-chemical-ambiguity-a-technical-guide-to-hydroxyzine-hydrochloride-and-related-compounds
https://www.benchchem.com/product/b2443115/docs#navigating-chemical-ambiguity-a-technical-guide-to-hydroxyzine-hydrochloride-and-related-compounds
https://www.benchchem.com/product/b2443115/docs#navigating-chemical-ambiguity-a-technical-guide-to-hydroxyzine-hydrochloride-and-related-compounds
https://www.benchchem.com/product/b2443115?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2443115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

